![molecular formula C23H16FNO5 B5267080 2-[3-(2-fluorophenyl)acryloyl]-4-methylphenyl 3-nitrobenzoate](/img/structure/B5267080.png)
2-[3-(2-fluorophenyl)acryloyl]-4-methylphenyl 3-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(2-fluorophenyl)acryloyl]-4-methylphenyl 3-nitrobenzoate, commonly known as FMNB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of FMNB involves the interaction of the molecule with the target protein or enzyme. FMNB contains a fluorophore that emits fluorescence upon binding to the target molecule, allowing researchers to monitor the binding and activity of the target molecule in real-time. The binding of FMNB to the target molecule can also result in changes in the biochemical and physiological properties of the target molecule, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects
FMNB has been shown to have a range of biochemical and physiological effects, depending on the target molecule it interacts with. In biochemistry, FMNB has been used to study the binding and activity of enzymes, including proteases, kinases, and phosphatases. In pharmacology, FMNB has been investigated for its potential as a drug candidate for the treatment of cancer and other diseases. FMNB has also been shown to have potential applications in the development of organic semiconductors and optoelectronic devices.
Advantages and Limitations for Lab Experiments
FMNB has several advantages for use in lab experiments, including its high sensitivity, selectivity, and stability. FMNB is also relatively easy to synthesize and can be used in a variety of experimental settings. However, FMNB also has some limitations, including its potential toxicity and the need for specialized equipment to measure fluorescence.
Future Directions
There are several future directions for research on FMNB, including the development of new synthesis methods, the exploration of its potential applications in drug discovery and materials science, and the investigation of its potential toxicity and safety for use in humans. Additionally, further research is needed to understand the mechanisms underlying the binding and activity of FMNB with target molecules, as well as the downstream effects on cellular processes. Overall, FMNB holds significant promise for its potential applications in scientific research and may have important implications for the development of new drugs and materials.
Synthesis Methods
FMNB can be synthesized through a multistep process involving the reaction of several chemical reagents. The synthesis process starts with the reaction of 3-nitrobenzoyl chloride with 2-fluorostyrene, followed by the addition of 4-methylphenol. The resulting compound is then subjected to an acid-catalyzed reaction with acetic anhydride and pyridine to form FMNB.
Scientific Research Applications
FMNB has been widely used in scientific research for its potential applications in various fields, including biochemistry, pharmacology, and materials science. In biochemistry, FMNB has been used as a fluorescent probe to study the binding and activity of enzymes. In pharmacology, FMNB has been investigated for its potential as a drug candidate for the treatment of cancer and other diseases. In materials science, FMNB has been explored for its potential applications in the development of organic semiconductors and optoelectronic devices.
Properties
IUPAC Name |
[2-[(E)-3-(2-fluorophenyl)prop-2-enoyl]-4-methylphenyl] 3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16FNO5/c1-15-9-12-22(30-23(27)17-6-4-7-18(14-17)25(28)29)19(13-15)21(26)11-10-16-5-2-3-8-20(16)24/h2-14H,1H3/b11-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONDWOEYNMHKQNA-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)C=CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)/C=C/C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16FNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.